Cas no 941978-08-1 (4-(2-((4-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-3,4-dihydropyrazin-2-yl)amino)ethyl)benzenesulfonamide)

• Product Name: 4-(2-((4-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-3,4-dihydropyrazin-2-yl)amino)ethyl)benzenesulfonamide
• CAS No: 941978-08-1
• MF: C₁₉H₁₈N₄O₅S
• MW: 414.435022830963
• CID: 5443069
• PubChem ID: 16956679
• Update Time: 2025-06-11

4-(2-((4-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-3,4-dihydropyrazin-2-yl)amino)ethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[2-[[4-(1,3-Benzodioxol-5-yl)-3,4-dihydro-3-oxo-2-pyrazinyl]amino]ethyl]benzenesulfonamide
• 4-(2-{[4-(2H-1,3-benzodioxol-5-yl)-3-oxo-3,4-dihydropyrazin-2-yl]amino}ethyl)benzene-1-sulfonamide
• F3222-0334
• 4-[2-[[4-(1,3-benzodioxol-5-yl)-3-oxopyrazin-2-yl]amino]ethyl]benzenesulfonamide
• 4-(2-((4-(benzo[d][1,3]dioxol-5-yl)-3-oxo-3,4-dihydropyrazin-2-yl)amino)ethyl)benzenesulfonamide
• VU0513645-1
• 941978-08-1
• CCG-180226
• HMS3504F03
• AKOS001971438
• 4-(2-((4-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-3,4-dihydropyrazin-2-yl)amino)ethyl)benzenesulfonamide

• Inchi： 1S/C19H18N4O5S/c20-29(25,26)15-4-1-13(2-5-15)7-8-21-18-19(24)23(10-9-22-18)14-3-6-16-17(11-14)28-12-27-16/h1-6,9-11H,7-8,12H2,(H,21,22)(H2,20,25,26)
• InChI Key： ZNVWWVSSMDYDQL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCNC1C(N(C=CN=1)C1=CC=C2C(=C1)OCO2)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 414.09979086g/mol
• Monoisotopic Mass: 414.09979086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 664.8±65.0 °C(Predicted)
• pka: 10.15±0.10(Predicted)

Additional information on 4-(2-((4-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-3,4-dihydropyrazin-2-yl)amino)ethyl)benzenesulfonamide

Recent Advances in the Study of 4-(2-((4-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-3,4-dihydropyrazin-2-yl)amino)ethyl)benzenesulfonamide (CAS: 941978-08-1)

The compound 4-(2-((4-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-3,4-dihydropyrazin-2-yl)amino)ethyl)benzenesulfonamide (CAS: 941978-08-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by a benzodioxole and a sulfonamide moiety, has been investigated for its role in modulating specific biological pathways, particularly those involved in inflammation and oncology. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic potential.

One of the key findings from recent research is the compound's ability to inhibit certain enzymes involved in inflammatory responses. In vitro studies have demonstrated that 4-(2-((4-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-3,4-dihydropyrazin-2-yl)amino)ethyl)benzenesulfonamide exhibits selective inhibition of cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. The compound's unique structural features, including the benzodioxole ring, contribute to its high binding affinity and specificity for COX-2, making it a promising candidate for further development as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent studies have explored the compound's potential in oncology. Preliminary data suggest that it may act as a modulator of apoptosis in certain cancer cell lines. The sulfonamide group, in particular, has been implicated in interactions with cellular proteins that regulate programmed cell death. These findings open new avenues for the development of targeted cancer therapies, although further in vivo studies are needed to validate these effects and assess the compound's safety profile.

The synthesis of 4-(2-((4-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-3,4-dihydropyrazin-2-yl)amino)ethyl)benzenesulfonamide has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of the compound, facilitating its use in preclinical studies. Researchers have employed multi-step organic synthesis techniques, including amide coupling and sulfonylation reactions, to achieve high yields and purity. These improvements in synthesis are critical for ensuring the compound's availability for further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of 4-(2-((4-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-3,4-dihydropyrazin-2-yl)amino)ethyl)benzenesulfonamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Future research directions may include structural modifications to enhance the compound's drug-like properties and the exploration of combination therapies to maximize therapeutic efficacy.

In conclusion, 4-(2-((4-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-3,4-dihydropyrazin-2-yl)amino)ethyl)benzenesulfonamide represents a promising molecule with dual potential in anti-inflammatory and anticancer applications. Continued research efforts are essential to fully unlock its therapeutic potential and address the remaining challenges in its development. The compound's unique structural and functional properties position it as a valuable candidate for further investigation in the field of chemical biology and medicinal chemistry.